2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid

• IUPAC Name: 2-[[1-(2,2-difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid
• InChI: InChI=1S/C8H11F2N3O2/c1-5-3-13(4-6(9)10)12-8(5)11-2-7(14)15/h3,6H,2,4H2,1H3,(H,11,12)(H,14,15)
• InChI Key: GPSHMAXJGWESJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1NCC(=O)O)CC(F)F
• Molecular Formula: C8H11F2N3O2
• Molecular Weight: 219.19 g/mol

Description

2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid, also known as DFEPM, is a synthetic compound that has shown promising results in scientific research. This compound belongs to the family of pyrazole derivatives and has been found to have potential applications in the field of medicine and biochemistry.

Mechanism of Action

The exact mechanism of action of 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation and cancer cell growth. 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. It has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects:
2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid in lab experiments is its high potency and selectivity. It has been found to have a low toxicity profile and can be easily synthesized in large quantities. However, one of the limitations of using 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid is its limited solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid. One area of interest is the development of 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid analogs with improved solubility and pharmacokinetic properties. Another area of interest is the investigation of the potential use of 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid in combination with other drugs for cancer therapy. Additionally, further studies are needed to fully understand the mechanism of action of 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid and its potential applications in the treatment of other diseases.

Synthesis Methods

The synthesis of 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid involves a multi-step process that starts with the reaction of 2,2-difluoroethylamine with 4-methylpyrazole in the presence of a base. The resulting intermediate is then reacted with chloroacetic acid to obtain the final product, 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid.

Scientific Research Applications

2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anti-cancer properties. Several studies have shown that 2-[[1-(2,2-Difluoroethyl)-4-methylpyrazol-3-yl]amino]acetic acid can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy.